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Compound of Interest

Compound Name: AS1928370

Cat. No.: B12371349

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in refining the
geolocation accuracy of IP addresses within AS1928370. This Autonomous System is
registered to Cyber Development Group International, LLC (CDGI), a provider of data center
and cloud computing services.[1][2] Understanding the nature of this ASN is crucial, as the IP
addresses are likely used for hosted services, which can lead to discrepancies between the
physical location of the server and the intended geographical audience of the service.

Frequently Asked Questions (FAQS)

Q1: What is AS1928370 and who operates it?

AS1928370 is an Autonomous System Number registered to Cyber Development Group
International, LLC (CDGI). CDGI is a company that has specialized in designing, building, and
operating mission-critical data centers and enterprise cloud centers.[1][2] In 2014, Netrix LLC
assumed the operations of the CDGI data center campus in Mt. Prospect, Illinois.[3] Therefore,
IP addresses within this ASN are likely associated with servers and services hosted in these
data center environments.

Q2: Why might the geolocation of an IP address in AS1928370 be inaccurate?

Geolocation inaccuracies for a data center and cloud provider like CDGI can arise from several
factors:
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» Centralized Data Centers: The physical location of the server is in a data center (e.g., Mt.
Prospect, lllinois), but the service or website it hosts may be intended for a global or different
regional audience.

» Use of VPNs and Proxies: Clients using services hosted within AS1928370 may route their
traffic through VPNs or proxies, obscuring the true origin of the end-user.

o Outdated Geolocation Databases: IP geolocation databases are not always 100% accurate
and can have outdated information. The accuracy can vary significantly between country-
level and city-level lookups.

o Dynamic IP Allocation: The assignment of IP addresses to specific servers or services within
the data center can change over time.

Q3: What is the expected level of accuracy for IP geolocation?

The accuracy of IP geolocation can vary. Generally, country-level identification is highly
accurate (often 95-99%), while city-level accuracy is lower. For a data center ASN, the most
accurate location is typically the physical address of the data center itself.

Troubleshooting Guides

Guide 1: Verifying the Geolocation of an IP Address in
AS1928370

This guide provides steps to verify and understand the geolocation data for a specific IP
address within AS1928370.

Experimental Protocols:

e Multi-Source Geolocation Check:
o Utilize multiple online IP geolocation lookup tools to check the IP address in question.
o Record the reported city, region, and country from each tool.

o Note any discrepancies between the different providers.
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e WHOIS Lookup:

o Perform a WHOIS lookup for the IP address. This will provide information about the
registered owner of the IP block, which in this case is likely to be Cyber Development
Group International or a related entity.

o The WHOIS information may also contain abuse contact information which can sometimes
be used to inquire about network usage.

e Traceroute Analysis:

o Run a traceroute from your location to the IP address.

o Analyze the network path to identify the geographic locations of the network hops. The last
few hops before reaching the destination IP will likely be within the data center's network.

Data Presentation:

Geolocation

Provider City Region Country

Provider A Mount Prospect lllinois United States
Provider B Chicago lllinois United States
Provider C Des Plaines lllinois United States

Caption: Example of varying city-level geolocation data for a single IP address.

Guide 2: Steps to Refine Geolocation Data for Your
Application

If you are a user of a service hosted within AS1928370 and are experiencing issues due to
inaccurate geolocation, this guide provides potential steps for resolution.

Methodologies:

e Contact the Service Provider:
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o The most direct approach is to contact the provider of the service you are using. They may
be able to provide more specific information about the location of their infrastructure or
offer solutions for geolocation-dependent features.

o Utilize Geofeed Data (for network administrators):

o If you are an administrator of a service within AS1928370, you can publish a "geofeed".
This is a file that contains a mapping of your IP addresses to their correct geographic
locations. Major geolocation database providers consume these feeds to improve their
accuracy.

e Manual Geolocation Correction:

o Some geolocation data providers offer web forms to submit corrections for IP address
locations. If you have strong evidence that an IP address is being incorrectly geolocated,
you can submit a correction request.
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Caption: Workflow for troubleshooting geolocation discrepancies.
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Caption: Logical relationship of entities in geolocation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AS1928370]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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